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Compound of Interest

Compound Name: Ethyl 4-ethylbenzoate

Cat. No.: B1605955

This technical guide provides a comprehensive overview of Ethyl 4-ethylbenzoate, including

its chemical identity, physicochemical properties, and relevant experimental procedures. The

information is intended for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical Identity

IUPAC Name: ethyl 4-ethylbenzoate[1]

Synonyms:

4-Ethylbenzoic acid, ethyl ester[1]
Benzoic acid, 4-ethyl-, ethyl ester[1]
p-Ethylbenzoic acid ethyl ester[1]

Ethyl p-ethylbenzoate

Physicochemical Properties

The following table summarizes the key quantitative data for Ethyl 4-ethylbenzoate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1605955?utm_src=pdf-interest
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-ethylbenzoate
https://www.benchchem.com/product/b1605955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C11H1402 PubChem[1]
Molecular Weight 178.23 g/mol PubChem[1]
Appearance Light yellow liquid MySkinRecipes|[2]
Purity 97.5-100% MySkinRecipes|[2]
LogP 2.42570 ChemSrc[3]

PSA 26.30000 ChemSrc[3]

Experimental Protocols

This protocol describes the synthesis of Ethyl 4-ethylbenzoate from 4-ethylbenzoic acid and

ethanol using an acid catalyst.
Materials:

 4-ethylbenzoic acid

o Ethanol (absolute)

o Concentrated sulfuric acid

e Sodium bicarbonate (saturated solution)
» Brine (saturated NaCl solution)
¢ Anhydrous magnesium sulfate
e Round-bottom flask

» Reflux condenser

e Separatory funnel

 Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve 4-ethylbenzoic acid in an excess of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The reaction progress
can be monitored using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic
catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude Ethyl 4-ethylbenzoate.

The crude product can be further purified by vacuum distillation.

This protocol outlines a method for the quantitative analysis of Ethyl 4-ethylbenzoate.

Instrumentation and Conditions:

Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).[4]

Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v).[4]

Flow Rate: 1.0 mL/min.[4]

Injection Volume: 10 pL.[4]
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» Detection Wavelength: Determined by a UV scan, typically around the Amax of the
compound.

Procedure:

o Standard Preparation: Prepare a series of standard solutions of Ethyl 4-ethylbenzoate of
known concentrations in the mobile phase.

o Sample Preparation: Accurately weigh the sample containing Ethyl 4-ethylbenzoate and
dissolve it in the mobile phase. Filter the solution through a 0.45 pum syringe filter before
injection.[4]

» Calibration Curve: Inject the standard solutions into the HPLC system and record the peak
areas. Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

o Sample Analysis: Inject the prepared sample solution into the HPLC system and record the
peak area.

o Quantification: Determine the concentration of Ethyl 4-ethylbenzoate in the sample by
interpolating its peak area on the calibration curve.

Workflow and Logical Relationships

The following diagram illustrates the overall workflow from synthesis to analysis of Ethyl 4-
ethylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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